Cas no 1639467-11-0 (Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester
• CAS No: 1639467-11-0
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 4503672
• PubChem ID: 137946101
• Update Time: 2025-06-03

Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester
• 2-Azido-2-methylpropanoic acid-1,1-dimethylethyl ester
• SY318686
• 1639467-11-0
• Tert-butyl 2-azido-2-methylpropanoate
• MFCD31725321
• 2-Azido-2-methylpropanoic acid tert-butyl ester

• Inchi： 1S/C8H15N3O2/c1-7(2,3)13-6(12)8(4,5)10-11-9/h1-5H3
• InChI Key： UBYOQLBEGVHYDM-UHFFFAOYSA-N
• SMILES： C(C)(C)(N=[N+]=[N-])C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 185.116426730Da
• Monoisotopic Mass: 185.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7Ų

Additional information on Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester

Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester (CAS No. 1639467-11-0): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester, identified by its unique chemical identifier CAS No. 1639467-11-0, is a highly versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its azido functional group and ester moiety, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its structural features make it particularly valuable for the development of novel pharmaceuticals and agrochemicals, where precise molecular modifications are essential.

The 2-azido substituent in this compound is a powerful tool for introducing reactive sites into molecular frameworks. Azido groups are well-known for their ability to participate in various chemical transformations, including click chemistry reactions, which have become increasingly popular in drug discovery and material science. The 1,1-dimethylethyl ester portion of the molecule provides stability while allowing for selective functionalization, making it an ideal candidate for further derivatization. These properties have positioned Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester as a cornerstone in synthetic organic chemistry.

In recent years, the demand for specialized intermediates like Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester has surged due to advancements in biocatalysis and green chemistry. Researchers are increasingly exploring sustainable synthetic routes that minimize waste and energy consumption. The compound’s role in these efforts is multifaceted; it not only facilitates the creation of complex molecules but also aligns with the growing emphasis on environmentally friendly methodologies. For instance, its use in cross-coupling reactions has been optimized to reduce reliance on hazardous reagents, thereby enhancing the overall efficiency of synthetic processes.

The pharmaceutical industry has been particularly keen on leveraging the unique properties of Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester. Its incorporation into drug candidates has led to the discovery of several promising therapeutic agents. One notable area of research involves its application in the synthesis of protease inhibitors, which are critical for treating diseases such as HIV and cancer. The azido group allows for selective labeling and conjugation with other biomolecules, enabling researchers to design targeted therapies with improved efficacy and reduced side effects. Furthermore, its stability under various reaction conditions makes it an excellent choice for large-scale pharmaceutical production.

Another emerging application of this compound is in the field of materials science. The ability to modify polymers and nanoparticles using Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester has opened new avenues for creating advanced materials with tailored properties. For example, researchers have utilized this intermediate to develop biodegradable polymers that can be functionalized for drug delivery systems. The ester linkage provides a versatile handle for incorporating additional functionalities, while the azido group enables subsequent modifications through click reactions. Such innovations are pivotal in developing next-generation materials that meet the demands of modern technology.

The synthesis of Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester itself is a testament to the ingenuity of organic chemists. Modern synthetic strategies have refined its production into a highly efficient process that minimizes byproducts and maximizes yield. Techniques such as catalytic hydrogenation and metal-mediated coupling have been employed to achieve high purity levels essential for pharmaceutical applications. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the evolving needs of industry and academia.

Looking ahead, the future prospects for Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester are bright and promising. As research continues to uncover new applications and synthetic methodologies, its role as a key intermediate will likely expand further. The integration of computational chemistry and machine learning into drug discovery pipelines may also enhance its utility by predicting optimal reaction conditions and predicting molecular interactions with unprecedented accuracy.

In conclusion,Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester (CAS No. 1639467-11-0) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative therapeutics and materials. As the scientific community continues to push the boundaries of synthetic chemistry,this compound will undoubtedly play a pivotal role in shaping the future of pharmaceuticals and biotechnology.